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Compound of Interest

Compound Name: Tosyl cyanide

Cat. No.: B147045

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the key spectroscopic data
for Tosyl Cyanide (p-toluenesulfonyl cyanide), a versatile reagent in organic synthesis. This
document is intended to serve as a core reference for researchers, scientists, and
professionals in drug development, offering detailed spectral information and the
methodologies for its acquisition.

Core Spectroscopic Data

Tosyl cyanide (CsH7NO:S, Molecular Weight: 181.21 g/mol ) is a crystalline solid at room
temperature.[1] Its structure, featuring a tosyl group attached to a cyanide moiety, gives rise to
characteristic spectroscopic signatures that are crucial for its identification and characterization
in chemical reactions.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of tosyl cyanide by providing
information about the hydrogen (*H) and carbon (*3C) environments within the molecule.

IH NMR Data

The 'H NMR spectrum of tosyl cyanide is characterized by signals corresponding to the
aromatic protons of the tosyl group and the protons of the methyl group.
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13C NMR Data

The 13C NMR spectrum provides insights into the carbon framework of the molecule.

Chemical Shift (8) ppm Assighment

Data not available in search results

Infrared (IR) Spectroscopy

Infrared spectroscopy is instrumental in identifying the functional groups present in tosyl
cyanide, particularly the sulfonyl and cyanide groups.

Wavenumber (cm~12) Functional Group

Data not available in search results

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of tosyl cyanide, confirming its elemental composition and structural integrity.

miz Assighment

181 [M]* (Molecular lon)[3]

Further fragmentation data not available in

search results

Experimental Protocols
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The following are generalized experimental protocols for obtaining the spectroscopic data
presented above. Specific parameters may vary depending on the instrumentation and
experimental conditions.

NMR Spectroscopy

A sample of tosyl cyanide is typically dissolved in a deuterated solvent, such as chloroform-d
(CDCI3) or dimethyl sulfoxide-de (DMSO-de), and transferred to an NMR tube. The spectrum is
then acquired on a spectrometer, with typical frequencies for *H NMR ranging from 300 to 600
MHz. Chemical shifts are reported in parts per million (ppm) relative to a tetramethylsilane
(TMS) internal standard.

IR Spectroscopy

The IR spectrum of solid tosyl cyanide can be obtained using the KBr pellet method. A small
amount of the sample is ground with dry potassium bromide (KBr) and pressed into a thin,
transparent disk. The spectrum is then recorded using an FTIR spectrometer. Alternatively, for
a solution, a small amount of the compound is dissolved in a suitable solvent (e.g., chloroform)
and the spectrum is recorded in a liquid cell.

Mass Spectrometry

For mass spectrometry, a dilute solution of tosyl cyanide in a volatile solvent like methanol or
acetonitrile is prepared. The sample is then introduced into the mass spectrometer, typically
using an electrospray ionization (ESI) or electron impact (El) source. The instrument analyzes
the mass-to-charge ratio (m/z) of the resulting ions. High-resolution mass spectrometry
(HRMS) can be used to determine the exact mass and elemental composition.

Logical Relationships in Spectroscopic
Characterization

The different spectroscopic techniques provide complementary information that, when
combined, allows for the unambiguous identification and characterization of tosyl cyanide. The
logical workflow for this process is illustrated below.
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Caption: Logical workflow for the spectroscopic characterization of tosyl cyanide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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